Cas no 1351657-97-0 (5-cyclopropyl-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl-1,2-oxazole-3-carboxamide)

• Product Name: 5-cyclopropyl-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl-1,2-oxazole-3-carboxamide
• CAS No: 1351657-97-0
• MF: C₂₀H₂₁N₃O₂
• MW: 335.399644613266
• CID: 5821516
• PubChem ID: 71792813
• Update Time: 2025-05-25

5-cyclopropyl-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl-1,2-oxazole-3-carboxamide
• AKOS024542919
• F6244-3040
• 5-cyclopropyl-N-[4-(3,4-dihydro-1H-isoquinolin-2-yl)but-2-ynyl]-1,2-oxazole-3-carboxamide
• 5-cyclopropyl-N-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)isoxazole-3-carboxamide
• 1351657-97-0
• VU0540172-1
• 5-cyclopropyl-N-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]-1,2-oxazole-3-carboxamide

• Inchi： 1S/C20H21N3O2/c24-20(18-13-19(25-22-18)16-7-8-16)21-10-3-4-11-23-12-9-15-5-1-2-6-17(15)14-23/h1-2,5-6,13,16H,7-12,14H2,(H,21,24)
• InChI Key： JEKZXZIHXKYVGB-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(NCC#CCN2CC3C=CC=CC=3CC2)=O)=N1)C1CC1

Computed Properties

• Exact Mass: 335.16337692g/mol
• Monoisotopic Mass: 335.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 5-cyclopropyl-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl-1,2-oxazole-3-carboxamide

Introduction to Compound with CAS No. 1351657-97-0 and Product Name: 5-cyclopropyl-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl-1,2-oxazole-3-carboxamide

The compound identified by the CAS number 1351657-97-0 and the product name 5-cyclopropyl-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl-1,2-oxazole-3-carboxamide represents a significant advancement in the field of medicinal chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a cyclopropyl group, an allyne moiety, and a tetrahydroisoquinoline scaffold suggests a rich chemical space for interaction with biological targets. Such structural motifs are often explored in the development of novel pharmacological agents due to their ability to modulate biological pathways effectively.

In recent years, there has been a growing interest in the exploration of heterocyclic compounds for their pharmacological properties. The 1,2-oxazole ring is a key structural feature in this compound, which is known for its ability to enhance binding affinity and selectivity towards various biological targets. This oxazole ring is further functionalized with an amide group at the 3-position, which can serve as a critical interaction point with protein receptors. The combination of these structural elements makes this compound a promising candidate for further investigation in drug discovery.

The tetrahydroisoquinoline moiety is particularly noteworthy as it is a common scaffold in many bioactive molecules. Tetrahydroisoquinolines have been extensively studied for their role in various biological processes, including neurotransmitter signaling and cancer cell proliferation. The specific substitution pattern in this compound's tetrahydroisoquinoline ring may contribute to its unique pharmacological profile. This substitution pattern could potentially influence the compound's ability to interact with enzymes and receptors involved in these processes, making it a valuable tool for studying disease mechanisms and developing new therapeutic strategies.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such complex molecules with high accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can gain insights into how this compound interacts with its intended biological targets. These computational studies have suggested that the cyclopropyl group and the allyne moiety play crucial roles in stabilizing interactions with protein receptors. This information is invaluable for designing next-generation derivatives with improved pharmacological properties.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. The introduction of the butynyl group at the 1-position of the oxazole ring is particularly challenging due to its sensitivity to various reaction conditions. However, recent improvements in synthetic methodologies have made it possible to achieve high yields and purity levels for such complex molecules. These advancements have not only facilitated the production of this compound but also provided insights into general synthetic strategies that can be applied to other structurally similar molecules.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. The tetrahydroisoquinoline scaffold is known to interact with serotonin and dopamine receptors, which are implicated in conditions such as depression and Parkinson's disease. Preclinical studies have shown that derivatives of tetrahydroisoquinolines can modulate these receptors effectively. Given the structural similarities between this compound and known bioactive tetrahydroisoquinolines, it is reasonable to hypothesize that it may exhibit similar therapeutic effects. Further research is needed to validate these hypotheses through rigorous experimental studies.

Another area where this compound shows promise is in oncology research. Cancer cells often exhibit altered signaling pathways that contribute to their uncontrolled growth and resistance to therapy. By targeting these pathways with small molecule inhibitors like this one, researchers aim to develop more effective cancer treatments. The unique combination of structural features in this compound may allow it to interact with multiple targets simultaneously, providing a more comprehensive therapeutic approach. This multitarget interaction could be particularly beneficial in treating cancers that exhibit resistance to single-agent therapies.

The development of new drug candidates is not only about identifying promising molecules but also about understanding how they function at the molecular level. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the structure-function relationships of complex molecules like this one. These techniques provide detailed insights into how the compound's structure influences its biological activity, which is essential for optimizing its therapeutic potential.

In conclusion, the compound with CAS number 1351657-97-0 and product name 5-cyclopropyl-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl-1,2-oxazole-3-carboxamide represents a significant advancement in medicinal chemistry. Its unique structural features and potential therapeutic applications make it a valuable candidate for further research. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in developing novel treatments for various diseases.